Cas no 875-72-9 (2-Methylideneadamantane)
2-Methylideneadamantane structure
2-Methylideneadamantane Properties
Names and Identifiers
-
- 2-Methylideneadamantane
- 2-METHYLENEADAMANTANE
- 2-methylenetricyclo<3.3.1.13,7>decane
- Methyleneadamantane
- methylideneadamantane
- Tricyclo[3.3.1.13,7]decane,2-methylene
- CS-0232281
- Tricyclo[3.3.1.13,7]decane,2-methylene-
- 2-methylene adamantane
- Tricyclo(3.3.1.13,7)decane, 2-methylene-
- EN300-1267354
- FT-0701971
- AKOS006275477
- 875-72-9
- A842274
- A936231
- AKOS015918099
- 2-methylene-adamantane
- DTXSID40236366
- +Expand
-
- JTCQPLINQYIRDZ-UHFFFAOYSA-N
- InChI=1S/C11H16/c1-7-10-3-8-2-9(5-10)6-11(7)4-8/h8-11H,1-6H2
- C=C1C2CC3CC(CC1C3)C2
Computed Properties
- 148.12500
- 0
- 0
- 0
- 148.125
- 11
- 172
- 0
- 0
- 0
- 0
- 0
- 1
- 3.3
- 0A^2
Experimental Properties
- 2.99870
- 0.00000
- 1.522
- 203.4 °C at 760 mmHg
- 203.4 °C at 760 mmHg
- 0.97
2-Methylideneadamantane Security Information
2-Methylideneadamantane Customs Data
- 2902199090
-
China Customs Code:
2902199090Overview:
2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
2-Methylideneadamantane Price
2-Methylideneadamantane Related Literature
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1. Conformational control by quaternary centres: theory, database evidence and application to polymersRoger W. Alder,Paul R. Allen,Kevin R. Anderson,Craig P. Butts,Ezat Khosravi,Antonio Martín,Colette M. Maunder,A. Guy Orpen,Christopher B. St. Pour?ain J. Chem. Soc. Perkin Trans. 2 1998 2083
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Erach R. Talaty,Aubry E. Dupuy Chem. Commun. (London) 1968 790
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3. Electronic control of π-facial diastereoselection. Electrophilic additions to 7-methylenenorbornanesGoverdhan Mehta,Faiz Ahmed Khan J. Chem. Soc. Chem. Commun. 1991 18
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4. Adamantane chemistry. Part 3. Abnormal hypoiodite reactions of 2-substituted adamantan-2-ols; synthetic routes to 4-oxahomo- and 2-oxa-adamantanes, and 7-substituted-bicyclo[3.3.1]nonan-3-olsRobin M. Black,G. Bryon Gill J. Chem. Soc. Perkin Trans. 1 1980 410
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5. Preparation of the 5-methyladamantan-2-ols and the 2,5-dimethyladamantan-2-olsJ. A. Bone,J. R. Pritt,M. C. Whiting J. Chem. Soc. Perkin Trans. 1 1972 2644
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Curtis W. Woodworth,Volker Buss,Paul v. R. Schleyer Chem. Commun. (London) 1968 569
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7. Classical carbonium ions. Part V. Stereochemistry of substitution in the solvolysis of 2-adamantyl and 2-methyl-2-adamantyl derivativesJohn A. Bone,John R. Pritt,Mark C. Whiting J. Chem. Soc. Perkin Trans. 2 1975 1447
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8. Classical carbonium ions. Part V. Stereochemistry of substitution in the solvolysis of 2-adamantyl and 2-methyl-2-adamantyl derivativesJohn A. Bone,John R. Pritt,Mark C. Whiting J. Chem. Soc. Perkin Trans. 2 1975 1447
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9. Classical carbonium ions. Part V. Stereochemistry of substitution in the solvolysis of 2-adamantyl and 2-methyl-2-adamantyl derivativesJohn A. Bone,John R. Pritt,Mark C. Whiting J. Chem. Soc. Perkin Trans. 2 1975 1447
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Raita Goseki,Shogo Miyai,Satoshi Uchida,Takashi Ishizone Polym. Chem. 2021 12 3602
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